Cas no 849062-35-7 (Boronic acid,B-(2-bromo-3,4,5,6-tetrafluorophenyl)-)

• Product Name: Boronic acid,B-(2-bromo-3,4,5,6-tetrafluorophenyl)-
• CAS No: 849062-35-7
• MF: C₆H₂BBrF₄O₂
• MW: 272.787495136261
• CID: 716704
• Update Time: 2024-01-31

Boronic acid,B-(2-bromo-3,4,5,6-tetrafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-(2-bromo-3,4,5,6-tetrafluorophenyl)-
• (2-bromo-3,4,5,6-tetrafluorophenyl)boronic acid
• 2-Bromo-3,4,5,6-tetrafluorophenylboronic acid
• 2-Bromo-3,4,5,6-tetrafluorophenylboronic acid
• Boronic acid, B-(2-bromo-3,4,5,6-tetrafluorophenyl)-

• Inchi： 1S/C6H2BBrF4O2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h13-14H
• InChI Key： SNFARXZQGCXAEZ-UHFFFAOYSA-N
• SMILES： B(C1=C(F)C(F)=C(F)C(F)=C1Br)(O)O

Computed Properties

• Exact Mass: 271.927
• Monoisotopic Mass: 271.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Melting Point: 125-130 °C(lit.)
• PSA: 40.46000
• LogP: 0.68530

Boronic acid,B-(2-bromo-3,4,5,6-tetrafluorophenyl)- Security Information

• Safety Instruction： 22-24/25